Cas no 1804236-10-9 (1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804236-10-9
• MF: C₁₁H₁₀BrF₃OS₂
• MW: 359.225710391998
• CID: 4980033
• Update Time: 2025-10-28

1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H10BrF3OS2/c1-6(16)10(12)7-3-8(17-2)5-9(4-7)18-11(13,14)15/h3-5,10H,1-2H3
• InChI Key： LRCIFZZWSFUPBG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)SC(F)(F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.7
• Topological Polar Surface Area: 67.7

Additional information on 1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Introduction to 1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804236-10-9)

1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo substituent and methylthio and trifluoromethylthio functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in developing novel bioactive molecules, particularly in the context of sulfur-containing compounds and fluorinated derivatives, which are trending topics in modern drug discovery.

The compound's CAS No. 1804236-10-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried alongside its synthetic pathways and reactivity profiles. Given the growing interest in sustainable chemistry, many users explore eco-friendly synthesis methods for such compounds, aligning with global trends toward greener industrial processes. This compound's thioether and trifluoromethyl moieties also attract attention for their roles in enhancing metabolic stability and lipophilicity in drug design.

In the field of material science, 1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one is investigated for its potential in creating advanced polymers and coatings. The combination of sulfur and fluorine atoms contributes to unique electronic properties, making it a candidate for high-performance materials. Searches related to its thermal stability and solubility are common, reflecting the compound's versatility in diverse applications. Additionally, its role in catalysis and ligand design is a subject of ongoing research, particularly in asymmetric synthesis.

From a commercial perspective, suppliers and buyers often seek information on purity grades, packaging options, and global availability of this compound. The demand for high-purity intermediates like this one has surged, driven by the expansion of the pharmaceutical and agrochemical sectors. FAQs include queries about its storage conditions and handling precautions, emphasizing the need for clear technical documentation. Analytical data, such as NMR spectra and HPLC chromatograms, are also frequently requested to ensure quality control.

Innovations in computational chemistry have further propelled interest in this compound, with researchers using molecular modeling to predict its behavior in complex reactions. Keywords like structure-activity relationship (SAR) and docking studies are often associated with searches for CAS 1804236-10-9, highlighting its relevance in rational drug design. The compound's potential as a building block for heterocyclic synthesis is another area of exploration, particularly for developing antimicrobial and antifungal agents.

In summary, 1-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-2-one represents a multifaceted tool for chemists, bridging gaps between organic synthesis, medicinal chemistry, and materials engineering. Its CAS No. 1804236-10-9 ensures traceability, while its functional groups open doors to innovative applications. As the scientific community continues to prioritize functionalized aromatics and fluorine chemistry, this compound remains a focal point for both academic and industrial research.